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Compound of Interest

Compound Name: 7-Amino-2-naphthol

Cat. No.: B1202560

An In-depth Technical Guide to 7-Amino-2-naphthol (CAS: 93-36-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
potential applications of 7-Amino-2-naphthol (CAS Number: 93-36-7). This valuable chemical
intermediate is a key building block in the synthesis of various dyes and has potential
applications in the pharmaceutical industry.

Chemical and Physical Properties

7-Amino-2-naphthol, also known as 7-amino-2-naphthalenol, is a naphthol derivative
containing both an amino and a hydroxyl group.[1][2] Its chemical structure and properties
make it a versatile reagent in organic synthesis.

General Properties
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Property Value Source(s)
CAS Number 93-36-7 [LI31[41[5]
Molecular Formula C10H9NO [11[3]14116]
Molecular Weight 159.18 g/mol [1][6]
IUPAC Name 7-aminonaphthalen-2-ol [2]
2-Amino-7-
hydroxynaphthalene, 2-Amino-
Synonyms , [1][2]
7-naphthol, 7-Amino-3-
naphthol
Appearance Brown solid [6]

Physicochemical Data

The following table summarizes the key physicochemical properties of 7-Amino-2-naphthol.

Property Value Source(s)
Melting Point 201 °C [1]
Boiling Point 385.6 °C at 760 mmHg [1]
Density 1.281 g/cm3 [1]
Flash Point 187 °C [1]
pKa 9.74 £ 0.40 (Predicted) [3]
Refractive Index 1.741 [1]
Topological Polar Surface Area  46.2 A2 [3]
Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor
ydrog p ’ (3]
Count
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Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of the
physicochemical properties of a compound. Below are generalized protocols that can be
adapted for 7-Amino-2-naphthol.

Determination of Melting Point

The melting point of 7-Amino-2-naphthol can be determined using the capillary method with a
melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 7-Amino-2-naphthol is packed
into a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.

e Heating: The assembly is placed in a heating bath (e.g., an oil bath or a metal block). The
temperature is raised rapidly to about 15-20 °C below the expected melting point (201 °C)
and then increased slowly at a rate of 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire solid has turned into a clear liquid (the end
of melting) are recorded. This range is the melting point of the sample. A narrow melting
range is indicative of a pure compound.

Determination of Solubility

The solubility of 7-Amino-2-naphthol can be qualitatively assessed in various solvents to
understand its polarity and acidic/basic nature.

Methodology:

o Sample and Solvent Preparation: Approximately 0.1 g of 7-Amino-2-naphthol is placed in a
test tube.
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o Solubility in Water: 3 mL of deionized water is added in portions to the test tube, with
vigorous shaking after each addition. The solubility is observed.

 Solubility in Acidic and Basic Solutions: If the compound is insoluble in water, its solubility is
tested in 5% aqueous solutions of sodium hydroxide (NaOH), sodium bicarbonate
(NaHCO:s), and hydrochloric acid (HCI). The dissolution of 7-Amino-2-naphthol in an acidic
or basic solution indicates the formation of a salt. The presence of both an amino group
(basic) and a hydroxyl group (weakly acidic) suggests it may exhibit amphoteric properties.

» Solubility in Organic Solvents: The solubility can also be tested in common organic solvents
like ethanol, acetone, and diethyl ether to further characterize its polarity.

Synthesis of 7-Amino-2-naphthol

A common method for the synthesis of aminonaphthols from dihydroxynaphthalenes is the
Bucherer reaction.[7][8] This reaction allows for the conversion of a hydroxyl group to an amino
group in the presence of ammonia and a bisulfite.[7][8]

Bucherer Reaction Workflow

The synthesis of 7-Amino-2-naphthol can be achieved from 2,7-dihydroxynaphthalene via a
selective Bucherer reaction. The following diagram illustrates the general workflow.

Work-up:
e | -Addition of Base (e.g., NaOH) | _Crude Product [ S—
- Filtration

- Washing
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A generalized workflow for the synthesis of 7-Amino-2-naphthol via the Bucherer reaction.

Mechanism of the Bucherer Reaction

The Bucherer reaction proceeds through a series of equilibrium steps involving the addition of
bisulfite to the naphthol, followed by nucleophilic attack by ammonia or an amine.
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The reaction mechanism of the Bucherer reaction.
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Applications and Relevance in Research

7-Amino-2-naphthol serves as a crucial intermediate in several fields, primarily due to its
reactive amino and hydroxyl groups.

Role as a Chemical Intermediate

The relationship between the properties of 7-Amino-2-naphthol and its applications is
summarized below.

7-Amino-2-naphthol

[ Key Chemical Properties j

[ Reactive Hydroxyl Group (-OH) j [ Aromatic Naphthalene Core j Primary Applications [ Reactive Amino Group (-NHz2) j

Ester/Ether Formation Jécaffold for Bioactive Molecules

[ Pharmaceutical Intermediate j

Detivatization Diazotization & Coupling

Azo Dye Synthesis

Proteomics Research

Click to download full resolution via product page

Logical relationship between the properties of 7-Amino-2-naphthol and its applications.

o Dye Synthesis: The amino group can be diazotized and coupled with other aromatic

compounds to produce a wide range of azo dyes.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1202560?utm_src=pdf-body
https://www.benchchem.com/product/b1202560?utm_src=pdf-body
https://www.benchchem.com/product/b1202560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pharmaceutical Intermediate: The naphthalene scaffold with amino and hydroxyl
functionalities is a valuable starting material for the synthesis of more complex molecules
with potential biological activity. Derivatives of aminonaphthols have been investigated for
their antimicrobial and anticancer properties.

o Proteomics Research: It is also used as a product for proteomics research.[4][5]

Safety and Handling

7-Amino-2-naphthol is classified as an irritant.[1] It is harmful if swallowed.[1] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated area or
a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

This technical guide provides a foundational understanding of 7-Amino-2-naphthol. For
specific applications and advanced analytical procedures, further consultation of specialized
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Amino-2-naphthol CAS number 93-36-7 properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202560#7-amino-2-naphthol-cas-number-93-36-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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